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Compound of Interest

Compound Name: ENMD-1068 hydrochloride

Cat. No.: B10824553 Get Quote

Technical Support Center: ENMD-1068
Hydrochloride
This guide provides researchers, scientists, and drug development professionals with essential

information regarding the solubility and handling of ENMD-1068 hydrochloride.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the recommended solvent for creating a stock solution of ENMD-1068
hydrochloride?

A: For high concentration stock solutions, Dimethyl Sulfoxide (DMSO) is recommended.

ENMD-1068 hydrochloride is highly soluble in DMSO, reaching up to 200 mg/mL.[1] For

aqueous-based assays, water (H₂O) can also be used, with a solubility of up to 100 mg/mL.[1]

Q2: I'm having trouble dissolving ENMD-1068 hydrochloride in my chosen solvent. What

steps can I take?

A: If you encounter solubility issues, follow these troubleshooting steps:

Use Ultrasonic Agitation: Sonication is recommended to aid dissolution in both DMSO and

water.[1]
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Gentle Warming: If precipitation occurs, gentle warming of the solution can help dissolve the

compound.

Use Fresh Solvent: The hygroscopic nature of DMSO (its tendency to absorb moisture from

the air) can significantly impact the solubility of the product. It is highly recommended to use

newly opened, anhydrous DMSO for the best results.[1]

Q3: Can I prepare a stock solution in water for my cell culture experiments?

A: Yes, a stock solution can be prepared in water. However, if you choose water as the solvent

for your stock solution, it is crucial to filter and sterilize it using a 0.22 μm filter before adding it

to your cell culture media or using it in experiments.[1]

Q4: How should I store ENMD-1068 hydrochloride powder and its stock solutions?

A: Proper storage is critical to maintain the compound's stability.

Powder: Store the solid compound at 4°C under nitrogen.

Stock Solutions: Once prepared, aliquot the solution into single-use vials to prevent

degradation from repeated freeze-thaw cycles.[1] Store these aliquots at -80°C for up to 6

months or at -20°C for up to 1 month.[1] It is recommended to store solutions under a

nitrogen atmosphere.[1]

Q5: My DMSO stock solution appears cloudy after storage. What should I do?

A: Cloudiness or precipitation upon freezing is common for high-concentration stock solutions.

Before use, bring the vial to room temperature and ensure the compound is fully redissolved.

Gentle warming and vortexing or sonication can be used to bring any precipitate back into

solution.

Solubility Data
The following table summarizes the solubility of ENMD-1068 hydrochloride in common

laboratory solvents.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 200 mg/mL 625.25 mM

Ultrasonic agitation is

needed. Use of new,

anhydrous DMSO is

recommended.[1]

H₂O 100 mg/mL 312.63 mM
Ultrasonic agitation is

needed.[1]

Detailed Experimental Protocol: Preparation of a 100
mM DMSO Stock Solution
This protocol outlines the steps to prepare a 100 mM stock solution of ENMD-1068
hydrochloride (Molecular Weight: 319.85 g/mol ) in DMSO.

Materials:

ENMD-1068 hydrochloride powder

Anhydrous, new bottle of DMSO

Sterile, conical-bottom polypropylene tube

Vortex mixer

Water bath sonicator

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of ENMD-1068 hydrochloride powder to warm to room

temperature before opening to prevent condensation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medchemexpress.com/enmd-1068-hydrochloride.html
https://www.medchemexpress.com/enmd-1068-hydrochloride.html
https://www.benchchem.com/product/b10824553?utm_src=pdf-body
https://www.benchchem.com/product/b10824553?utm_src=pdf-body
https://www.benchchem.com/product/b10824553?utm_src=pdf-body
https://www.benchchem.com/product/b10824553?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Accurately weigh the desired amount of ENMD-1068 hydrochloride powder. For

example, to prepare 1 mL of a 100 mM solution, you would need 31.985 mg.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the

powder.

Dissolution:

Vortex the tube for 1-2 minutes to mix.

Place the tube in a water bath sonicator and sonicate for 10-15 minutes. Check for

complete dissolution.

If particulates remain, gentle warming (e.g., in a 37°C water bath) for 5-10 minutes

combined with further vortexing may be required.

Aliquot and Storage: Once the compound is fully dissolved, dispense the stock solution into

smaller, single-use, sterile cryovials. Store immediately at -80°C.

Visual Guides
Troubleshooting Workflow for Solubility Issues
The following diagram illustrates the decision-making process when encountering solubility

challenges with ENMD-1068 hydrochloride.
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and add chosen solvent (e.g., DMSO)
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Solution is ready.
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for 5-10 minutes

 No 

 Yes 

Is the solution clear?
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Issue persists.
Consider using fresh anhydrous DMSO

or preparing a more dilute solution.

 No 
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Caption: Troubleshooting workflow for dissolving ENMD-1068 hydrochloride.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10824553?utm_src=pdf-body-img
https://www.benchchem.com/product/b10824553?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway Inhibition by ENMD-1068
ENMD-1068 is a selective antagonist of Protease-Activated Receptor 2 (PAR2). Its mechanism

involves blocking downstream signaling cascades, such as the TGF-β1/Smad pathway, which

is crucial in processes like liver fibrosis.[1][2]
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Caption: Simplified diagram of ENMD-1068 inhibiting PAR2-mediated signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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